3-(3-hydroxy-3-methylbutyl)-N-[1-methyl-2-(1H-1,2,4-triazol-1-yl)ethyl]benzamide

• IUPAC Name: 3-(3-hydroxy-3-methylbutyl)-N-[1-(1,2,4-triazol-1-yl)propan-2-yl]benzamide
• InChI: InChI=1S/C17H24N4O2/c1-13(10-21-12-18-11-19-21)20-16(22)15-6-4-5-14(9-15)7-8-17(2,3)23/h4-6,9,11-13,23H,7-8,10H2,1-3H3,(H,20,22)
• InChI Key: OGOVNERFTGSOOE-UHFFFAOYSA-N
• Canonical SMILES: CC(CN1C=NC=N1)NC(=O)C2=CC=CC(=C2)CCC(C)(C)O
• Molecular Formula: C17H24N4O2
• Molecular Weight: 316.4 g/mol

Description

3-(3-hydroxy-3-methylbutyl)-N-[1-methyl-2-(1H-1,2,4-triazol-1-yl)ethyl]benzamide, also known as HMBA, is a synthetic compound that has been widely used in scientific research due to its unique properties. HMBA belongs to the class of benzamides and has been found to exhibit a wide range of biological activities, including anti-inflammatory, anti-tumor, and immunomodulatory effects.

Scientific Research Applications

Heterocyclic Chemistry Applications

• Research has shown that N-Benzoylthioamides react with hydrazines and hydroxylamine to form 1H-1,2,4-triazoles and 1,2,4-oxadiazoles, respectively, illustrating the use of compounds related to 3-(3-hydroxy-3-methylbutyl)-N-[1-methyl-2-(1H-1,2,4-triazol-1-yl)ethyl]benzamide in the synthesis of heterocycles (Whitfield & Papadopoulos, 1981).

Coordination Chemistry and Magnetism

• Complexes derived from ligands similar to this compound have been used to synthesize tetranuclear [Cu-Ln]₂ complexes. These complexes demonstrate single-molecule magnet (SMM) and single-chain magnet (SCM) behavior, indicating potential applications in coordination chemistry and magnetism (Costes, Vendier, & Wernsdorfer, 2010).

Analytical Chemistry

• Derivatives of this compound have been applied in analytical chemistry, specifically in the HPLC determination of D-3-hydroxybutyric acid by forming fluorescent derivatives for fluorometric monitoring (Cevasco, Piątek, & Thea, 2014).

Pharmaceutical Research

• Similar benzamide structures have been explored as potent inhibitors in pharmaceutical research. For instance, in the study of stearoyl-CoA desaturase-1 inhibitors, related compounds demonstrated significant inhibitory activity (Uto et al., 2009).

Antiviral Research

• Benzamide-based compounds, akin to this compound, have been synthesized and shown to possess significant antiviral activities against bird flu influenza (H5N1), highlighting their potential in antiviral research (Hebishy, Salama, & Elgemeie, 2020).